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Compound of Interest

Compound Name: Chloromethane

Cat. No.: B1201357 Get Quote

Chloromethane Handling and Storage Technical
Support Center
Welcome to the Technical Support Center for the safe handling and storage of chloromethane
(methyl chloride) in a laboratory setting. This resource is designed for researchers, scientists,

and drug development professionals to ensure safe and compliant experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of chloromethane?

A1: Chloromethane is a colorless, extremely flammable gas with a faint, sweet odor.[1] Its

primary hazards include:

Flammability: It forms explosive mixtures with air and can be ignited by sparks, open flames,

or high temperatures.[1]

Toxicity: Acute exposure can cause severe neurological effects, while chronic exposure may

lead to damage to the liver, kidneys, and central nervous system.[2]

Carcinogenicity: It is suspected of causing cancer.

Reactivity: It can react violently with strong oxidizing agents, alkali metals (sodium,

potassium), and powdered metals like aluminum and zinc.[1]
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Q2: What is the proper personal protective equipment (PPE) for handling chloromethane?

A2: When handling chloromethane, the following PPE is recommended:

Gloves: Standard nitrile gloves offer poor resistance to halogenated hydrocarbons and

should not be relied upon for protection from direct contact. For tasks with a risk of splash or

direct contact, gloves made of Polyvinyl Alcohol (PVA) or Viton® are recommended. Always

consult the glove manufacturer's compatibility chart for specific breakthrough times.

Eye Protection: Chemical splash goggles are mandatory.

Lab Coat: A flame-resistant lab coat should be worn.

Respiratory Protection: All work with chloromethane must be conducted in a certified

chemical fume hood to prevent inhalation of the gas.

Q3: How should chloromethane gas cylinders be stored in the laboratory?

A3: Chloromethane cylinders must be stored in a cool, dry, well-ventilated area away from

heat and ignition sources.[3] Key storage requirements include:

Store cylinders upright and securely fastened with chains or straps to a wall or stable

benchtop to prevent tipping.[4][5]

Segregate chloromethane cylinders from incompatible materials, especially oxidizing

gases, by at least 20 feet or a one-hour fire-rated wall.[5]

Ensure the valve protection cap is in place when the cylinder is not in use.[3][4]

Store in a designated gas cabinet if possible, especially for toxic or flammable gases.[5]

Q4: How do I dispose of waste chloromethane and contaminated materials?

A4: Chloromethane and materials contaminated with it are considered hazardous waste.

All waste streams containing chloromethane must be collected in designated, properly

labeled, and sealed containers.
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Never dispose of chloromethane down the drain.

Contaminated items such as gloves, tubing, and septa should be double-bagged and

disposed of as solid hazardous waste.

Follow your institution's specific hazardous waste disposal procedures.

Troubleshooting Guides
Issue 1: Gas Cylinder Regulator Problems
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Symptom Possible Cause Troubleshooting Steps

Fluctuating or Unstable Outlet

Pressure

1. Regulator too close to a

bend or obstruction in the

tubing, causing turbulence.2.

Debris in the regulator.3.

Incorrectly sized regulator for

the application.

1. Ensure the regulator is

installed in a straight section of

tubing, away from elbows or

tees.[6]2. If you suspect

debris, disconnect the

regulator and have it inspected

and cleaned by a qualified

technician.3. Verify that the

regulator's capacity is

appropriate for your

experimental flow rate.[6]

Regulator is Leaking Gas

1. Worn or damaged

diaphragm or seat.2. Loose

fittings.

1. Immediately close the

cylinder valve. Do not attempt

to repair the regulator yourself.

Remove the regulator from

service and have it inspected

or replaced.[7]2. Close the

cylinder valve. Check and

tighten the connections

between the regulator and the

cylinder, and the regulator and

the outlet tubing. Perform a

leak test with a soapy solution

after tightening.[8]

Regulator is Frozen

1. Rapid expansion of gas

causing a significant drop in

temperature (Joule-Thomson

effect).

1. This can occur with high

flow rates. Reduce the gas

flow rate. If freezing persists,

an in-line gas heater may be

necessary. Ensure the

regulator is properly insulated

if used in a cold environment.

[7][8]

Issue 2: Suspected Chloromethane Leak

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://equipmentcontrols.com/wp-content/uploads/2020/05/Regulator-Problem-Troubleshooting.pdf
https://equipmentcontrols.com/wp-content/uploads/2020/05/Regulator-Problem-Troubleshooting.pdf
https://fluidflow.com/common-regulator-problems-and-how-to-troubleshoot-them/
https://svinews.com/2024/featured/94607/how-to-troubleshoot-common-issues-with-gas-regulators/
https://fluidflow.com/common-regulator-problems-and-how-to-troubleshoot-them/
https://svinews.com/2024/featured/94607/how-to-troubleshoot-common-issues-with-gas-regulators/
https://www.benchchem.com/product/b1201357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Symptom Immediate Action Follow-up Procedure

Faint, sweet odor detected

near the experimental setup.

1. Do not panic. Do not

attempt to locate the leak

yourself.2. Immediately shut off

the gas supply at the cylinder

valve if it is safe to do so.3.

Evacuate the immediate

area.4. Alert your supervisor

and lab personnel.

1. Contact your institution's

Environmental Health and

Safety (EHS) department or

emergency response team.2.

Do not re-enter the area until it

has been cleared by trained

personnel.3. Once the area is

deemed safe, a leak detection

procedure using a handheld

gas detector should be

performed by trained

personnel to identify the

source of the leak.

Data Presentation
Table 1: Physical and Chemical Properties of
Chloromethane

Property Value

Molecular Formula CH₃Cl

Molecular Weight 50.49 g/mol [9]

Boiling Point -24.2 °C[1]

Melting Point -97.6 °C[1]

Vapor Pressure 3796 mm Hg @ 20 °C[1]

Vapor Density 1.74 (Air = 1)[1]

Solubility in Water 5.32 g/L @ 25 °C[1]

Lower Explosive Limit (LEL) 7.6%

Upper Explosive Limit (UEL) 19.0%[1]

Odor Threshold 10 ppm[2]
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Data compiled from various sources.[1][2][9][10]

Table 2: Material Compatibility Guide for Chloromethane
Material Compatibility Notes

Metals

Steel, Stainless Steel Good
Recommended for fittings and

tubing.

Aluminum, Magnesium, Zinc Severe
AVOID. Can react violently,

especially in powdered form.[1]

Copper Poor
May form explosive acetylides

if impurities are present.

Plastics

Polytetrafluoroethylene (PTFE) Excellent Suitable for tubing and seals.

Polyvinyl Alcohol (PVA) Excellent
Not attacked by

chloromethane.[1]

Polyvinyl Chloride (PVC) Poor
Not recommended for use with

chlorinated hydrocarbons.

Elastomers

Viton® Good
Recommended for O-rings and

seals.

Neoprene Severe Incompatible.[1]

Natural Rubber Severe Incompatible.[1]

Buna-N (Nitrile) Poor
Not recommended for

prolonged contact.

This table is a general guide. Always consult the manufacturer's data for specific applications

and test materials under your experimental conditions.

Experimental Protocols
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Protocol 1: Setting Up a Chloromethane Gas Cylinder
Transport the Cylinder:

Ensure the valve cap is securely in place.

Use a cylinder cart with a chain or strap to move the cylinder. Never roll or drag a cylinder.

[3][4][5]

Secure the Cylinder:

Place the cylinder in its designated use location.

Securely fasten the cylinder to a wall, bench, or cylinder stand using a non-combustible

chain or strap.[5][11]

Install the Regulator:

Remove the valve cap.

Inspect the cylinder valve outlet and regulator inlet for any debris or contamination.

Use a regulator specifically designed for chloromethane (or a compatible

corrosive/flammable gas).

Attach the regulator to the cylinder valve and tighten the connection nut with a wrench. Do

not overtighten.

Leak Testing:

Ensure the regulator's outlet valve is closed and the pressure-adjusting knob is turned fully

counter-clockwise (off).

Slowly open the main cylinder valve.

Apply a leak detection solution (e.g., Snoop® or a soap and water solution) to all

connections (cylinder valve to regulator, regulator to outlet tubing).
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The formation of bubbles indicates a leak. If a leak is detected, immediately close the

cylinder valve, depressurize the regulator, and retighten the leaking connection. Repeat

the leak test. Do not use the cylinder if the leak persists.

Initiate Gas Flow:

Once the system is confirmed to be leak-free, turn the pressure-adjusting knob on the

regulator clockwise to set the desired delivery pressure.

Slowly open the outlet valve to begin gas flow to your experiment.
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Suspected Chloromethane Leak
(Faint, sweet odor)

Is it safe to approach the cylinder valve?

Close the main cylinder valve.

Yes

Evacuate the immediate area.

No

Alert supervisor and lab personnel.

Contact EHS/Emergency Response.

Do not re-enter until cleared by EHS.

Click to download full resolution via product page

Caption: Troubleshooting workflow for a suspected chloromethane leak.
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Preparation Cylinder Setup Experiment Cleanup
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Caption: General experimental workflow for using chloromethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1201357#challenges-in-handling-and-storage-of-
chloromethane-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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